BENGHE Foundational & Exploratory

Check Availability & Pricing

2-bromo-N-(2,4-difluorophenyl)acetamide IUPAC
name and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-bromo-N-(2,4-
Compound Name:
difluorophenyl)acetamide

Cat. No.: B1274874

A Technical Guide to 2-bromo-N-(2,4-
difluorophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-bromo-N-(2,4-
difluorophenyl)acetamide, a halogenated aromatic amide. Due to the limited availability of
published data on this specific compound, this document focuses on its fundamental chemical
properties, a proposed synthesis protocol based on established chemical reactions, and a
general workflow for its preparation. This guide is intended to serve as a foundational resource
for researchers interested in the synthesis and potential applications of this and related
molecules.

Chemical Identity and Properties

2-bromo-N-(2,4-difluorophenyl)acetamide is an organic compound characterized by an
acetamide group where the nitrogen is attached to a 2,4-difluorophenyl ring, and a bromine
atom is substituted on the acetyl methyl group.

IUPAC Name and Structure
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IUPAC Name: 2-bromo-N-(2,4-difluorophenyl)acetamide

CAS Number: 149053-57-6[1]

Molecular Formula: CsHeBrF2NO[1]

2D Structure:

Physicochemical Data

Specific experimental data for the physicochemical properties of 2-bromo-N-(2,4-
difluorophenyl)acetamide are not extensively reported in peer-reviewed literature. The
following table summarizes the available information.

Property Value Source
Molecular Weight 250.05 g/mol [1]
Melting Point Not available

Boiling Point Not available

Solubility Not available

Proposed Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 2-bromo-N-(2,4-
difluorophenyl)acetamide is not readily available, a standard and reliable method for the
preparation of N-aryl-2-bromoacetamides involves the acylation of the corresponding aniline
with a bromoacetyl halide. The following is a proposed protocol based on this general
procedure.

Reaction Scheme
Materials and Reagents

e 2 4-Difluoroaniline

o Bromoacetyl bromide
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Anhydrous dichloromethane (DCM)

Triethylamine (EtsN) or Pyridine

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and stir bar

Ice bath

Experimental Procedure

Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a
magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 2,4-difluoroaniline (1.0
equivalent) in anhydrous dichloromethane (DCM).

Cooling: Cool the solution to 0 °C using an ice bath.

Base Addition: Add triethylamine (1.1 equivalents) to the stirred solution.

Acylation: Dissolve bromoacetyl bromide (1.05 equivalents) in a small amount of anhydrous
DCM and add it to the dropping funnel. Add the bromoacetyl bromide solution dropwise to
the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

Workup:

o Quench the reaction by slowly adding distilled water.
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o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1
M HCI, saturated aqueous NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa or Na2SOa.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific information available in the scientific
literature regarding the biological activity or associated signaling pathways for 2-bromo-N-(2,4-
difluorophenyl)acetamide. While some acetamide derivatives have been investigated for
various biological activities, including antioxidant and anti-inflammatory properties, it is not
appropriate to extrapolate these findings to the title compound without specific experimental
evidence.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-bromo-N-(2,4-
difluorophenyl)acetamide.

Reactants

Acylation Reaction Aqueous Workup Purification Y NG /T .
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Caption: General synthesis workflow for 2-bromo-N-(2,4-difluorophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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